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Introduction

Bisoctrizole, also known as Methylene Bis-Benzotriazolyl Tetramethylbutylphenol (MBBT) and
marketed under the trade name Tinosorb® M, is a high-performance, broad-spectrum
ultraviolet (UV) filter.[1][2][3] Its unique characteristic lies in its physical form; it is utilized as
microfine organic particles, typically with a size of less than 200 nm.[1][4] Unlike other organic
UV absorbers that are soluble in either the oil or water phase of a formulation, bisoctrizole is
poorly soluble in both. This necessitates its formulation as an aqueous suspension of
microparticles.

This "hybrid" nature, combining properties of both organic chemical absorbers and inorganic
physical blockers, means that its mechanism of action includes not only the absorption of UV
radiation but also its scattering and reflection. The particle size and its distribution are therefore
critical quality attributes that significantly influence the final product's efficacy, safety, and
aesthetic properties. An optimized particle size distribution is essential for ensuring consistent
Sun Protection Factor (SPF) performance, preventing agglomeration, and achieving an
acceptable skin feel. This guide provides a detailed overview of the methods used to analyze
Bisoctrizole's particle size distribution, presents key quantitative data, and outlines
experimental protocols.

Quantitative Data on Bisoctrizole Particle Size
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The particle size of Bisoctrizole is typically in the sub-micron range to optimize its UV

attenuation properties. The following table summarizes key particle size data reported in

scientific literature and regulatory documents.

Parameter Value Method Used Material Source
) ] Fiber-Optic ]
Median Particle ) ] Tinosorb® M
) Quasi-Elastic
Size (d(0.5), 150 + 9 nm . ) (Batch
Light Scattering
mass based) 1365CL6VY)
(FOQELS)
General Particle - Microfine organic
_ <200 nm Not Specified _
Size particles
Typical Dynamic Light Microfine
Specification 10 - 500 nm Scattering, Laser  Bisoctrizole
Range Diffraction suspensions
) ) MBBT-loaded
Microparticle N ) )
<100 pm Not Specified microparticles

Carrier Size

(by spray-drying)

Note: The larger micropatrticle carrier size refers to a formulation where Bisoctrizole is

encapsulated, and does not represent the primary particle size of the UV filter itself.

Experimental Protocols for Particle Size Analysis

The accurate characterization of Bisoctrizole's particle size distribution requires sophisticated

analytical techniques. The choice of method depends on the specific requirements of the

analysis, such as the need for number-based versus volume-based distribution, or the need for

morphological information.

Laser Diffraction

Laser diffraction, also known as static light scattering, is a widely used technique for particle

size analysis across a broad range, from tens of nanometers to several millimeters.

e Principle: The method is based on the principle that particles scatter light at an angle that is

inversely proportional to their size; larger particles scatter light at smaller angles, while
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smaller particles scatter light at wider angles. An array of detectors measures the angular
intensity of the scattered light, which is then converted into a particle size distribution using
an appropriate optical model, typically the Mie theory.

o Methodology:

o Sample Preparation (Wet Dispersion): A representative sample of the Bisoctrizole
aqueous dispersion is prepared. It is crucial to select a suitable dispersant (e.g., deionized
water with a surfactant if not already present in the formulation) to ensure the particles are
well-dispersed and to prevent agglomeration.

o Ultrasonication: The sample suspension is often subjected to ultrasonication for a defined
period (e.g., 1-3 minutes) to break up any loose agglomerates and ensure a state of
primary particle dispersion. The power and duration of sonication must be carefully
optimized to avoid particle attrition.

o Instrument Setup: The laser diffraction analyzer is configured with the appropriate optical
parameters (e.g., refractive index for both Bisoctrizole and the dispersant).

o Measurement: The prepared sample is circulated through the measurement cell of the
instrument. The laser beam passes through the sample, and the scattered light pattern is
recorded by the detectors. Multiple measurements are typically taken to ensure
reproducibility.

o Data Analysis: The instrument's software uses the Mie theory to deconvolute the scattered
light pattern into a volume-based particle size distribution. Key parameters reported
include the median particle size (Dv50) and the width of the distribution (e.g., Dv10 and
Dv90).

Dynamic Light Scattering (DLS)

DLS, or Photon Correlation Spectroscopy (PCS), is a highly precise method for measuring the
size of particles in the sub-micron and nanometer range, making it particularly suitable for
Bisoctrizole.

e Principle: DLS measures the fluctuations in the intensity of scattered light over time, which
are caused by the Brownian motion of particles in a liquid suspension. Smaller particles
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move more rapidly, causing faster fluctuations, while larger particles move more slowly,
leading to slower fluctuations. By analyzing the rate of these fluctuations using an
autocorrelator, the diffusion coefficient of the particles can be determined, and from this, the
hydrodynamic diameter is calculated using the Stokes-Einstein equation.

o Methodology:

o Sample Preparation: A small aliquot of the Bisoctrizole suspension is diluted with a
suitable filtered solvent (e.g., deionized water) to an appropriate concentration. The
concentration must be low enough to avoid multiple scattering effects but high enough to
generate a sufficient scattering signal.

o Sample Filtration: The diluent should be filtered through a fine pore size filter (e.g., 0.22
pUm) to remove any extraneous dust or contaminants.

o Measurement: The diluted sample is placed in a cuvette, which is then inserted into the
DLS instrument. The sample is allowed to equilibrate to a stable temperature. A laser
illuminates the sample, and a detector, typically positioned at a 90° or 173° angle, records
the intensity fluctuations of the scattered light.

o Data Analysis: The correlation function of the scattering intensity is analyzed to yield the
average hydrodynamic size (Z-average) and the Polydispersity Index (PDI), which is a
measure of the broadness of the size distribution.

Electron Microscopy

Microscopy techniques provide direct visualization of the particles, offering invaluable
information on both size and morphology.

e Principle: Scanning Electron Microscopy (SEM) uses a focused beam of electrons to scan
the surface of a sample, generating signals that provide information about the sample's
surface topography and composition. It offers high-resolution imaging of the particles.

o Methodology:

o Sample Preparation: A drop of the diluted Bisoctrizole suspension is placed on an SEM
stub and allowed to dry completely under controlled conditions to minimize particle
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aggregation.

o Sputter Coating: As Bisoctrizole is a hon-conductive organic material, the dried sample
must be coated with a thin layer of a conductive material (e.g., gold or palladium) to
prevent charging under the electron beam.

o Imaging: The prepared stub is placed in the SEM vacuum chamber. The electron beam is
scanned across the sample, and the resulting images are captured at various
magnifications.

o Image Analysis: The captured images can be analyzed using appropriate software to
measure the dimensions of individual particles, providing a number-based size distribution
and direct observation of particle shape. This method is often used to validate results from
ensemble techniques like DLS and laser diffraction.

Visualizations: Workflows and Relationships

Diagrams created using the DOT language to illustrate key processes and concepts in
Bisoctrizole analysis.
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Caption: General experimental workflow for Bisoctrizole particle size analysis.
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Caption: Impact of Bisoctrizole particle size on key product attributes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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